2-Chloro-6-nitro-4-(trifluoromethyl)aniline
Overview
Description
2-Chloro-6-nitro-4-(trifluoromethyl)aniline (2-C6N4TFA) is a synthetic organic compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of ways, including as a reagent or catalyst in chemical reactions, as a solvent, and as a pharmaceutical intermediate.
Scientific Research Applications
Spectroscopic Investigations
2-Chloro-6-nitro-4-(trifluoromethyl)aniline has been extensively studied in the field of spectroscopy. Saravanan et al. (2014) explored the compound's vibrational, structural, thermodynamic, and electronic properties using Fourier transform infrared (FT-IR) and FT-Raman spectra. They also investigated its molecular and electronic properties influenced by the position of the substituent group and its electron donor-acceptor capabilities, alongside calculations of total dipole moment and first-order hyperpolarizability (Saravanan, Balachandran, & Viswanathan, 2014).
Environmental Impact and Biodegradation
Khan et al. (2013) reported on the biodegradation of 2-Chloro-4-Nitroaniline (a closely related compound) by Rhodococcus sp. strain MB-P1, shedding light on its potential environmental impact and the pathways for degradation under aerobic conditions. This study is crucial in understanding the environmental fate of such compounds (Khan, Pal, Vikram, & Cameotra, 2013).
Analytical Chemistry Applications
Al-Okab and Syed (2008) developed spectrophotometric methods for determining residual chlorine in drinking water and environmental samples using 4-nitro-2-(trifluoromethyl)aniline and other compounds. This showcases the compound's role in analytical chemistry, particularly in water quality analysis (Al-Okab & Syed, 2008).
Chemical Synthesis and Catalysis
In the field of chemical synthesis and catalysis, the study of this compound and related compounds has been extensive. Al-Howsaway et al. (2007) explored the reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with aniline derivatives, providing insights into substituent effects and suggesting an addition-elimination mechanism (Al-Howsaway, Fathalla, El-Bardan, & Hamed, 2007).
Non-linear Optical Properties
Arivazhagan et al. (2012) investigated the non-linear optical (NLO) properties of 4-chloro-2-(trifluoromethyl) aniline. Their study focused on its vibrational spectroscopy and the implications of its molecular structure on NLO behavior, contributing to the understanding of its potential applications in material science (Arivazhagan, Subhasini, & Austine, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-6-nitro-4-(trifluoromethyl)aniline are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors can include temperature, pH, and the presence of other molecules, among others. The specific influences of these factors on this compound are subjects of ongoing research.
properties
IUPAC Name |
2-chloro-6-nitro-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3N2O2/c8-4-1-3(7(9,10)11)2-5(6(4)12)13(14)15/h1-2H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLWRJMVXRUKFPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370109 |
Source
|
| Record name | 4-Amino-3-chloro-5-nitrobenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
57729-79-0 |
Source
|
| Record name | 4-Amino-3-chloro-5-nitrobenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-nitro-4-(trifluoromethyl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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